Cas no 157942-12-6 (Methyl 3-hydroxy-4-iodobenzoate)

Methyl 3-hydroxy-4-iodobenzoate structure
157942-12-6 structure
Product Name:Methyl 3-hydroxy-4-iodobenzoate
CAS No:157942-12-6
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD06203960
CID:134708
PubChem ID:10378812
Update Time:2025-04-19

Methyl 3-hydroxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxy-4-iodobenzoate
    • 4-IODO-3-HYDROXY BENZOATE METHYL ESTER
    • Benzoic acid,3-hydroxy-4-iodo-, methyl ester
    • Methyl 3-hydroxy-4-iodobenzenecarboxylate
    • METHYL-4-IODO-3-HYDROXY BENZOATE
    • 3-hydroxy-4-iodo-benzoic acid methyl ester
    • methyl 3-hydroxy-4-methylbenzamide
    • RARECHEM AL BF 0964
    • 3-Hydroxy-4-iodobenzoic acid methyl ester
    • Benzoic acid, 3-hydroxy-4-iodo-, methyl ester
    • methyl 3-hydroxy4-iodobenzoate
    • Methyl 4-iodo-3-hydroxybenzoate
    • Methyl-4-iodo-3-hydroxybenzoate
    • Methyl-3-hydroxy-4-iodobenzoate
    • LXCQVWRESZDFGW-UHFFFAOYSA-N
    • Methyl 4-io
    • DTXSID10439009
    • CS-W018915
    • FT-0655523
    • FE-0770
    • Z1269171510
    • SY110541
    • methyl 3-hydroxy-4-iodo-benzoate;Methyl 3-hydroxy-4-iodobenzoate
    • MFCD06203960
    • 4-Iodo-3-hydroxy-benzoic acid methyl ester
    • 157942-12-6
    • AMY10147
    • SCHEMBL976862
    • EN300-157238
    • AC-25708
    • A809886
    • Methyl 3-hydroxy-4-iodo-benzoate
    • C8H7IO3
    • Methyl 4-iodo-3-hydroxy benzoate
    • 37K792YP65
    • AKOS005073538
    • DB-007686
    • MDL： MFCD06203960
    • Inchi： 1S/C8H7IO3/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4,10H,1H3
    • InChI Key： LXCQVWRESZDFGW-UHFFFAOYSA-N
    • SMILES： IC1C=CC(C(=O)OC)=CC=1O

Computed Properties

  • Exact Mass: 277.94400
  • Monoisotopic Mass: 277.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.880±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 53-54°
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 46.53000
  • LogP: 1.78340
  • Sensitiveness: Light Sensitive

Methyl 3-hydroxy-4-iodobenzoate Security Information

  • Hazard Statement： H315-H319-H335
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Methyl 3-hydroxy-4-iodobenzoate Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Methyl 3-hydroxy-4-iodobenzoate Pricemore >>

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Methyl 3-hydroxy-4-iodobenzoate Production Method

Methyl 3-hydroxy-4-iodobenzoate Related Literature

  • 1. FIQ and FIQ2, New Q-site inhibitors for photosynthetic electron transport: synthesis and the relationship between stereochemistry and biological activity
    Robert J. Pilling,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1999 2077

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